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Compound of Interest

Compound Name: Antimony oxalate

Cat. No.: B093564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for antimony oxalate,

compiled from available safety data sheets and toxicological literature. It is intended to inform

researchers, scientists, and drug development professionals on the potential hazards, safe

handling procedures, and emergency responses associated with this compound.

Chemical and Physical Properties
Antimony oxalate is an inorganic compound that is highly insoluble in water. Upon heating

(calcination), it converts to antimony oxide.[1]
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Property Value Source

Molecular Formula C₆O₁₂Sb₂ [2][3][4]

Molecular Weight 507.58 g/mol [1][2][3]

CAS Number 16455-98-4 [2][3][4]

EC Number 240-506-0 [1][2]

Appearance Powder [1]

Solubility in H₂O Insoluble [1]

Synonyms
Antimony(III) oxalate;

diantimony(3+) trioxalate
[1][2]

Toxicological Information
Antimony oxalate is classified as harmful if swallowed or inhaled.[5] It is also toxic to aquatic

life with long-lasting effects.[5]

Acute Toxicity
While specific LD50 (oral) and LC50 (inhalation) values for antimony oxalate are not readily

available in the reviewed literature, the harmonized classification under GHS indicates acute

toxicity. The compound is labeled with H-phrases H302 (Harmful if swallowed) and H332

(Harmful if inhaled).[5] For comparison, other antimony compounds have reported oral LD50

values in rats ranging from 1,115 mg/kg to 20,000 mg/kg depending on the specific compound.

[6]

Skin and Eye Irritation
Antimony oxalate is not classified as a skin or eye irritant.[5]

Chronic Toxicity and Carcinogenicity
There is no classification for antimony oxalate regarding germ cell mutagenicity,

carcinogenicity, or reproductive toxicity.[5] However, some studies on other antimony
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compounds have suggested a potential for carcinogenicity with chronic inhalation exposure in

animal studies.[7]

Toxicokinetics
Antimony compounds can be absorbed through inhalation, ingestion, and dermal contact.[8]

The trivalent form of antimony, which includes antimony oxalate, is primarily excreted in the

feces, with a smaller amount eliminated in the urine.[9] Pentavalent antimony, in contrast, is

mainly excreted through urine.[9][10] Antimony can distribute throughout the body, with higher

concentrations found in the liver, red blood cells, and thyroid.[9] The trivalent form of antimony

has a slower elimination rate compared to the pentavalent form.[10]

Molecular Mechanism of Toxicity
The toxicity of antimony compounds is believed to stem from their ability to inactivate various

enzymes, particularly those containing thiol groups.[10] A key mechanism of antimony-induced

cellular damage is the generation of oxidative stress.

Signaling Pathway of Antimony-Induced Oxidative
Stress
Antimony (III) compounds can enter the cell and induce the production of reactive oxygen

species (ROS). This leads to a cascade of events including lipid peroxidation and a decrease in

the mitochondrial membrane potential, which can ultimately trigger apoptosis (programmed cell

death).

Cellular Environment

Antimony (III) Cell MembraneEnters Cell Reactive Oxygen
Species (ROS) Generation

Lipid Peroxidation

Mitochondrial Dysfunction
(Decreased Membrane Potential) Apoptosis
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Caption: Antimony (III) induced oxidative stress pathway.

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Acute toxicity (oral) 4 H302: Harmful if swallowed

Acute toxicity (inhalation) 4 H332: Harmful if inhaled

Hazardous to the aquatic

environment - chronic hazard
2

H411: Toxic to aquatic life with

long lasting effects

Source:[5]

Safe Handling and Storage
Handling

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][11]

Wash hands thoroughly after handling.[5][11]

Do not eat, drink, or smoke when using this product.[5][11]

Use only outdoors or in a well-ventilated area.[5]

Obtain special instructions before use.[11]

Keep the container tightly closed in a cool, well-ventilated place.[11]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. General

recommendations include:

Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.
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Respiratory Protection: A NIOSH-approved particulate respirator (e.g., N95) if dust is

generated and ventilation is inadequate.[12]

Emergency Procedures
First Aid Measures

Routes of Exposure and First Aid

Exposure to
Antimony Oxalate

Inhalation Ingestion Skin Contact Eye Contact

Remove to fresh air.
Keep comfortable for breathing.
Call a POISON CENTER/doctor

if you feel unwell.

Rinse mouth.
Call a POISON CENTER/doctor

if you feel unwell.
Do NOT induce vomiting.

Brush off loose particles.
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Click to download full resolution via product page

Caption: First aid procedures for antimony oxalate exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Unsuitable Extinguishing Media: A solid water stream may be inefficient.

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO₂).[5]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 5.2). Avoid dust formation.

Environmental Precautions: Avoid release to the environment.[5] Prevent entry into drains

and waterways.

Methods for Cleaning Up: Use a dust suppressant if necessary. Collect spilled material

mechanically (e.g., with a HEPA-filtered vacuum) and place it in a suitable, labeled container

for disposal.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations. Antimony oxalate is considered hazardous waste and should be

disposed of at an approved waste disposal plant.[5]

Experimental Protocols
Representative In Vitro Cytotoxicity Assay Workflow
This is a general workflow for assessing the cytotoxicity of a compound like antimony oxalate
using a colorimetric assay such as the MTT assay. This protocol would need to be optimized for

the specific cell line and experimental conditions.
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Start

Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with various
concentrations of Antimony Oxalate

Incubate for 24, 48, or 72 hours

Add MTT reagent to each well

Incubate for 4 hours

Add solubilization solution
(e.g., DMSO)

Measure absorbance with a
plate reader

Analyze data to determine IC50

End
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Caption: General workflow for an in vitro cytotoxicity assay.
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Chemical Safety Risk Assessment Workflow
A systematic risk assessment is crucial before handling any hazardous chemical. The following

diagram outlines a general workflow for conducting a chemical risk assessment.

Start: New Experiment
with Antimony Oxalate

1. Identify Hazards
(Review SDS and Literature)

2. Assess Potential Exposure
(Routes, Duration, Frequency)

3. Evaluate Risks
(Likelihood and Severity of Harm)

4. Implement Control Measures
(Elimination, Substitution, Engineering,

Administrative, PPE)

5. Review and Monitor
(Are controls effective?)

Proceed with Experiment

Yes

Re-evaluate and Modify Controls

No

Click to download full resolution via product page

Caption: Workflow for chemical safety risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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